4-Bromopyridazine Hydrobromide
Overview
Description
4-Bromopyridazine hydrobromide, also known as 4-Bromopyridazine, is a chemical compound that is widely used in scientific research. It is an organic compound with the molecular formula C5H5BrN2. It is a colorless solid that is soluble in water and alcohol. This compound is a versatile compound that is used in various applications, including synthesis, scientific research, and drug development.
Scientific Research Applications
Synthesis of Antiplatelet Agents : New carbamoylpyridine and carbamoylpiperidine analogues containing nipecotic acid scaffold were designed and synthesized, evaluated for their platelet aggregation inhibitory activity. In this context, compounds involving 4-Bromopyridazine Hydrobromide demonstrated significant antiplatelet aggregating properties (Youssef et al., 2011).
Autocyclization of N-(3-bromopropyl)amides : The synthesis of 5,6-dihydro-4H-1,3-oxazine hydrobromides by the nucleophilic autocyclo-O-alkylation of N-(3-bromopropyl)amides under neutral conditions in chloroform was investigated, which relates to compounds structurally similar to this compound (Reddy & Prabhakaran, 2011).
Polymerization Studies : The polymerization of 4-bromomethylpyridine and 3-bromomethyl pyridine hydrobromides was studied, revealing insights into the reactivity of such compounds and their applications in polymer science (Monmoton, Lefebvre, & Fradet, 2008).
Antitussive Agent Research : An experimental drug, DEXTRO-3-methoxy-N-methylmorphinan hydrobromide, was evaluated for its cough-inhibiting properties, which is relevant for understanding the broader pharmacological context of hydrobromide compounds (Cass & Frederik, 1953).
Synthesis of Iminopyridazine Butyronitrile Hydrobromides : New iminopyridazine butyronitriles were prepared, contributing to the understanding of pyridazine derivatives and their potential applications in various chemical reactions (Rahman et al., 2021).
Development of Radiosensitizing Agents : Research on bromopyridone nucleotide analogues as anoxic selective radiosensitizing agents demonstrated their incorporation in DNA by polymerases, which is crucial in developing therapeutic agents for cancer treatment (Rudra et al., 2015).
Safety and Hazards
4-Bromopyridazine Hydrobromide may cause respiratory irritation, skin irritation, and serious eye irritation . It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust, wear protective gloves, clothing, eye protection, and face protection . After handling, it is advised to wash all exposed external body areas thoroughly .
Properties
IUPAC Name |
4-bromopyridazine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrN2.BrH/c5-4-1-2-6-7-3-4;/h1-3H;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSJDIQGRNABAMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=NC=C1Br.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1220039-64-4 |
Source
|
| Record name | Pyridazine, 4-bromo-, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220039-64-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-bromopyridazine hydrobromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
